8-((4-Fluoro-2-methylphenyl)sulfonyl)-4-(thiophen-2-ylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane

• IUPAC Name: 8-(4-fluoro-2-methylphenyl)sulfonyl-4-thiophen-2-ylsulfonyl-1-oxa-4,8-diazaspiro[4.5]decane
• InChI: InChI=1S/C18H21FN2O5S3/c1-14-13-15(19)4-5-16(14)28(22,23)20-8-6-18(7-9-20)21(10-11-26-18)29(24,25)17-3-2-12-27-17/h2-5,12-13H,6-11H2,1H3
• InChI Key: WONOORGJPAKBMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)N2CCC3(CC2)N(CCO3)S(=O)(=O)C4=CC=CS4
• Molecular Formula: C18H21FN2O5S3
• Molecular Weight: 460.6 g/mol

Description

8-((4-Fluoro-2-methylphenyl)sulfonyl)-4-(thiophen-2-ylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane is a useful research compound. Its molecular formula is C18H21FN2O5S3 and its molecular weight is 460.55. The purity is usually 95%.
BenchChem offers high-quality 8-((4-Fluoro-2-methylphenyl)sulfonyl)-4-(thiophen-2-ylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-((4-Fluoro-2-methylphenyl)sulfonyl)-4-(thiophen-2-ylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticonvulsant Activity

A study focused on the synthesis and structure-activity relationship of 8-amino-3-[2-(4-fluorophenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione derivatives, which are closely related to your compound of interest. These compounds exhibited significant anticonvulsant activity in maximal electroshock seizure (MES) tests, with some showing a protective effect against seizures, comparable to standard anticonvulsant drugs (Madaiah et al., 2012).

Fuel-Cell Applications

Another research explored the use of sulfonated poly(arylene ether sulfone)s block copolymers containing fluorenyl groups, which are similar in structure to the compound , for fuel-cell applications. These compounds exhibited high proton conductivity and mechanical properties, making them promising materials for fuel-cell membranes (Bae et al., 2009).

Synthesis and Evaluation of Sulfonamide Derivatives

A study on the synthesis of novel N-(2-(1,1-dimethyl-5,7-dioxo-4,6-diazaspiro[2.4]heptan-6-yl)ethyl) sulfonamide derivatives revealed promising anticonvulsant activities. These compounds, closely related to the specified chemical, showed potential in MES model tests, indicating their utility in pharmacological research (Li et al., 2015).

NMR Characterization of Spiro[4.5]decanes

Research on the NMR characterization of 1,4‐diazaspiro[4.5]decanes, closely related structurally to the compound , provided valuable insights into their stereochemistry and molecular conformation, essential for understanding their biological activity and potential applications (Guerrero-Alvarez et al., 2004).